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Compound of Interest

Compound Name: Diethyl (cyanomethyl)phosphonate

Cat. No.: B131007 Get Quote

An In-depth Technical Guide to Diethyl (cyanomethyl)phosphonate (CAS: 2537-48-6)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Diethyl
(cyanomethyl)phosphonate, a versatile reagent in organic synthesis. It covers its chemical

and physical properties, spectroscopic data, synthesis, and key applications, with a focus on

the Horner-Wadsworth-Emmons reaction. Detailed experimental protocols and workflow

diagrams are included to assist researchers in its practical application.

Chemical and Physical Properties
Diethyl (cyanomethyl)phosphonate is a colorless to light yellow liquid.[1] It is a valuable

reagent in C-C bond formation, particularly in the synthesis of α,β-unsaturated nitriles.

Table 1: Physicochemical Properties of Diethyl (cyanomethyl)phosphonate
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Property Value Reference(s)

CAS Number 2537-48-6 [2]

Molecular Formula C₆H₁₂NO₃P [2]

Molecular Weight 177.14 g/mol [2]

Appearance
Clear colorless to light yellow

liquid
[3]

Density 1.095 g/mL at 25 °C [2]

Boiling Point 101-102 °C at 0.4 mmHg [2]

Refractive Index (n20/D) 1.434 [2]

Flash Point 113 °C (235.4 °F) - closed cup [2]

Solubility

Soluble in Chloroform,

Methanol (Slightly). Miscible

with water, tetrahydrofuran,

ethyl acetate, and methylene

chloride.

[3]

InChI Key
KWMBADTWRIGGGG-

UHFFFAOYSA-N
[2]

SMILES CCOP(=O)(CC#N)OCC [2]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of Diethyl
(cyanomethyl)phosphonate.

Table 2: ¹H NMR Spectral Data
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Assignment
Chemical Shift
(ppm)

Multiplicity
Coupling Constant
(J)

OCH₂CH₃ 4.247 q

PCH₂CN 2.901 d J(P-H) = 20.9 Hz

OCH₂CH₃ 1.400 t

Table 3: Key IR Absorption Bands

Wavenumber (cm⁻¹) Assignment

~2250 C≡N stretch

~1250 P=O stretch

~1020-1050 P-O-C stretch

Table 4: Mass Spectrometry Data

m/z Interpretation

177 [M]⁺ (Molecular Ion)

150 [M - C₂H₃]⁺

137 [M - C₂H₄O]⁺

122 [M - C₂H₅O - CH₂]⁺

109 [PO(OC₂H₅)₂]⁺

104 [M - C₂H₅O - CN]⁺

81 [PO₂(OH)₂]⁺

Synthesis of Diethyl (cyanomethyl)phosphonate
The most common method for synthesizing Diethyl (cyanomethyl)phosphonate is the

Michaelis-Arbuzov reaction between triethyl phosphite and chloroacetonitrile.[3]
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Experimental Protocol: Synthesis via Michaelis-Arbuzov
Reaction
This protocol is based on the general procedure described in the literature.[3]

Materials:

Triethyl phosphite

Chloroacetonitrile

Reaction flask equipped with a dropping funnel, condenser, and thermometer

Heating mantle

Distillation apparatus

Procedure:

Charge the reaction flask with triethyl phosphite (2.0 mol equivalents).

Heat the triethyl phosphite to 150 °C.

Slowly add chloroacetonitrile (1.0 mol equivalent) dropwise to the heated triethyl phosphite

over a period of 2 hours. Chloroethane gas will be evolved during the addition.

After the addition is complete, continue to stir the reaction mixture at 150 °C for an additional

2 hours, or until the evolution of gas ceases.

Cool the reaction mixture to room temperature.

Purify the crude product by vacuum distillation. Collect the fraction boiling at 110-139 °C at 1

mbar.

Expected Yield: 99% (based on gas chromatography area percentage).[3]

Synthesis Workflow
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Caption: Michaelis-Arbuzov synthesis of Diethyl (cyanomethyl)phosphonate.

Applications in Organic Synthesis
Diethyl (cyanomethyl)phosphonate is a key reagent in several important organic

transformations.

Horner-Wadsworth-Emmons (HWE) Reaction
The primary application of Diethyl (cyanomethyl)phosphonate is in the Horner-Wadsworth-

Emmons (HWE) reaction to synthesize α,β-unsaturated nitriles from aldehydes and ketones.[3]

[4] This reaction is a cornerstone of stereoselective alkene synthesis.[5] The phosphonate

carbanion is more nucleophilic and less basic than the corresponding Wittig reagent, and the

water-soluble phosphate byproduct simplifies purification.[4][5]

This is a general procedure that can be adapted for various aldehydes.[5]

Materials:

Diethyl (cyanomethyl)phosphonate

Aldehyde

Strong base (e.g., NaH, KHMDS)

Anhydrous solvent (e.g., THF, DME)

Quenching solution (e.g., saturated aqueous NH₄Cl)
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Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

Drying agent (e.g., Na₂SO₄, MgSO₄)

Round-bottom flask, magnetic stirrer, and inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

Under an inert atmosphere, dissolve Diethyl (cyanomethyl)phosphonate (1.0-1.2

equivalents) in the anhydrous solvent in a dry round-bottom flask.

Cool the solution to the desired temperature (typically -78 °C to 0 °C).

Add the strong base (1.0-1.2 equivalents) portion-wise or dropwise. Stir the mixture for 30-60

minutes to ensure complete formation of the phosphonate carbanion.

Slowly add a solution of the aldehyde (1.0 equivalent) in the anhydrous solvent to the

reaction mixture.

Allow the reaction to stir at the chosen temperature until completion, which can be monitored

by thin-layer chromatography (TLC).

Quench the reaction by adding the quenching solution.

Allow the mixture to warm to room temperature and transfer it to a separatory funnel.

Extract the aqueous layer with the organic solvent.

Combine the organic layers, wash with brine, and dry over the drying agent.

Filter and concentrate the solution under reduced pressure to obtain the crude product.

Purify the crude product by flash column chromatography.
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Caption: General workflow for the Horner-Wadsworth-Emmons reaction.

Other Synthetic Applications
Diethyl (cyanomethyl)phosphonate is also utilized in other synthetic transformations:

Reaction with Epoxides and Nitrones: It reacts with epoxides and nitrones to form cyano-

substituted cyclopropanes and aziridines, respectively.[3]
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α-Arylation of Alkanenitriles: It can be used in the synthesis of α-arylated alkanenitriles

through reaction with aryl iodides in the presence of a copper(I) iodide catalyst.[3]

Safety Information
Diethyl (cyanomethyl)phosphonate should be handled with appropriate safety precautions in

a well-ventilated fume hood.

Table 5: Safety and Handling

Parameter Information Reference(s)

Hazard Statements

Harmful if swallowed. Causes

skin irritation. Causes serious

eye irritation. Toxic if inhaled.

[6]

Precautionary Statements

Wear protective

gloves/protective clothing/eye

protection/face protection.

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Use only outdoors or in a

well-ventilated area.

[6]

Personal Protective Equipment

Eyeshields, Gloves, N95 dust

mask (US) or type ABEK

(EN14387) respirator filter.

[2]

Storage

Store in a cool, dry place in a

tightly sealed container under

an inert atmosphere (2-8°C).

[3]

Conclusion
Diethyl (cyanomethyl)phosphonate is a highly effective and versatile reagent for the

synthesis of α,β-unsaturated nitriles and other valuable organic molecules. Its favorable

reaction characteristics in the Horner-Wadsworth-Emmons reaction, coupled with

straightforward purification, make it an indispensable tool for researchers in organic synthesis
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and drug development. Proper handling and storage are essential to ensure its safe and

effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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